Cas no 1247395-18-1 (2-(3-Amino-1h-1,2,4-triazol-1-yl)propanenitrile)

• Product Name: 2-(3-Amino-1h-1,2,4-triazol-1-yl)propanenitrile
• CAS No: 1247395-18-1
• MF: C₅H₇N₅
• MW: 137.142579317093
• CID: 5740157
• PubChem ID: 61692099
• Update Time: 2025-06-13

2-(3-Amino-1h-1,2,4-triazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1247395-18-1
• EN300-783568
• 2-(3-amino-1H-1,2,4-triazol-1-yl)propanenitrile
• AKOS010959232
• 1H-1,2,4-Triazole-1-acetonitrile, 3-amino-α-methyl-
• 2-(3-Amino-1h-1,2,4-triazol-1-yl)propanenitrile

• Inchi： 1S/C5H7N5/c1-4(2-6)10-3-8-5(7)9-10/h3-4H,1H3,(H2,7,9)
• InChI Key： MDQCVNZYMIDXMK-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)C(C#N)C

Computed Properties

• Exact Mass: 137.07014524g/mol
• Monoisotopic Mass: 137.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 380.2±44.0 °C(Predicted)
• pka: 2.52±0.19(Predicted)

Additional information on 2-(3-Amino-1h-1,2,4-triazol-1-yl)propanenitrile

Recent Advances in the Study of 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 1247395-18-1)

2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 1247395-18-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique triazole and nitrile functional groups, has been the subject of recent studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes microwave-assisted reactions to achieve higher efficiency and reduced reaction times. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, which is a key consideration for its potential use in vivo.

In terms of biological activity, preliminary investigations have revealed that 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This finding suggests its potential as a lead compound for the development of new anti-inflammatory agents, although further mechanistic studies are required to elucidate its exact mode of action.

Another area of interest is the compound's potential application in oncology. Recent in vitro studies have shown that 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile induces apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers hypothesize that the compound's ability to modulate reactive oxygen species (ROS) levels may contribute to its cytotoxic effects. However, these findings are still in the early stages, and additional in vivo studies are necessary to validate its efficacy and safety profile.

Despite these promising results, challenges remain in the development of 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have also explored the derivatization of the compound to enhance its pharmacological properties, with some derivatives showing improved activity and selectivity in preliminary assays.

In conclusion, 2-(3-Amino-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 1247395-18-1) represents a promising scaffold for drug discovery, with demonstrated potential in anti-inflammatory and anticancer applications. Continued research into its synthesis, mechanism of action, and therapeutic utility will be essential to fully realize its clinical potential. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing and future studies in the field of chemical biology and medicinal chemistry.